3,3-Dimethyl-6-nitro-2,3-dihydro-benzo[d]isothiazole 1,1-dioxide

• Molecular Formula: C9H10N2O4S
• Molecular Weight: 242.25 g/mol
• IUPAC Name: 3,3-dimethyl-6-nitro-2H-1,2-benzothiazole 1,1-dioxide
• InChI: InChI=1S/C9H10N2O4S/c1-9(2)7-4-3-6(11(12)13)5-8(7)16(14,15)10-9/h3-5,10H,1-2H3
• InChI Key: VSZZJVQCTKPDCV-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C=C(C=C2)[N+](=O)[O-])S(=O)(=O)N1)C

Description

3,3-Dimethyl-6-nitro-2,3-dihydro-benzo[d]isothiazole 1,1-dioxide is a useful research compound. Its molecular formula is C9H10N2O4S and its molecular weight is 242.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,3-Dimethyl-2,3-dihydro-benzo[d]isothiazole 1,1-dioxide was added to KNO3 in H2SO4 cooled to 0° C. and stirred for 15 min. The reaction was warmed to RT and stirred overnight. The mix was poured into ice and extracted with EtOAc (3×), washed with H2O and brine, dried and evaporated to give the product which was used without further purification.